Cas no 89401-50-3 (5-Thiazolecarboxylic acid, 4-hydroxy-2-(4-pyridinyl)-)

• Product Name: 5-Thiazolecarboxylic acid, 4-hydroxy-2-(4-pyridinyl)-
• CAS No: 89401-50-3
• MF: C₉H₆N₂O₃S
• MW: 222.220540523529
• CID: 602192
• PubChem ID: 136082996
• Update Time: 2025-04-19

5-Thiazolecarboxylic acid, 4-hydroxy-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 4-hydroxy-2-(4-pyridinyl)-
• 5-(dihydroxymethylidene)-2-pyridin-4-yl-1,3-thiazol-4-one
• 5-(Dihydroxymethylidene)-2-(pyridin-4-yl)-1,3-thiazol-4(5H)-one
• 89401-50-3
• DTXSID70705878
• SCHEMBL11113696
• CHEMBL3303974

• Inchi： 1S/C9H6N2O3S/c12-7-6(9(13)14)15-8(11-7)5-1-3-10-4-2-5/h1-4,12H,(H,13,14)
• InChI Key： BDKZJDALCRIOLF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(N=C1C1C=CN=CC=1)O

Computed Properties

• Exact Mass: 222.00991323g/mol
• Monoisotopic Mass: 222.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų